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Compound of Interest

Compound Name: CEP-37440

cat. No.: B8055494

For Researchers, Scientists, and Drug Development Professionals

Introduction

CEP-37440 is a potent, orally bioavailable, dual inhibitor of Focal Adhesion Kinase (FAK) and
Anaplastic Lymphoma Kinase (ALK).[1][2][3][4] It functions as an ATP-competitive inhibitor,
demonstrating high selectivity and efficacy in both enzymatic and cellular assays.[4]
Dysregulation of FAK and ALK signaling pathways is implicated in various cancers, making
CEP-37440 a valuable tool for research into tumorigenesis, cell migration, proliferation, and
survival. These application notes provide detailed protocols for the dissolution and use of CEP-
37440 in experimental settings.

Chemical Properties and Storage

Property Value

CAS Number 1391712-60-9
Molecular Formula C30H3sCIN7O3
Molecular Weight 580.1 g/mol
Appearance White solid

Storage (Powder) -20°C for up to 3 years
Storage (In Solvent) -80°C for up to 1 year
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Solubility Data

CEP-37440 is insoluble in water. The following table summarizes its solubility in common
laboratory solvents. For optimal results, use of newly opened, anhydrous solvents is
recommended, particularly for DMSO which is hygroscopic.

Solvent Concentration Notes

Gentle warming may be
DMSO > 9.25 mg/mL )
required.

30 mg/mL

Ultrasonic treatment is
100 mg/mL (172.38 mM)

recommended.
2.2 mg/mL (3.79 mM) Sonication is recommended.
10 mM
Ethanol =>11.37 mg/mL
DMF 12 mg/mL
DMSO:PBS (pH 7.2) (1:2) 0.3 mg/mL Useful for preparing aqueous

working solutions.

Experimental Protocols
Preparation of Stock Solutions

Objective: To prepare a high-concentration stock solution of CEP-37440 for subsequent dilution
to working concentrations for in vitro experiments.

Materials:
o CEP-37440 powder
e Anhydrous Dimethyl Sulfoxide (DMSO)

« Sterile microcentrifuge tubes or vials
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e \ortex mixer
¢ Ultrasonic bath
Procedure:

o Equilibrate the CEP-37440 vial to room temperature before opening to prevent
condensation.

» Weigh the desired amount of CEP-37440 powder in a sterile microcentrifuge tube.

e Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration
(e.g., 10 mM or 100 mg/mL).

¢ \ortex the solution for 1-2 minutes to aid dissolution.

e If the compound is not fully dissolved, place the tube in an ultrasonic bath for 5-10 minutes.
Gentle warming can also be applied.

» Visually inspect the solution to ensure it is clear and free of particulates.
 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

o Store the stock solution aliquots at -80°C.

In Vitro Cell-Based Assay Protocol

Objective: To treat cultured cells with CEP-37440 to assess its biological activity (e.g., inhibition
of cell proliferation, induction of apoptosis).

Materials:

Cultured cells of interest

Complete cell culture medium

CEP-37440 stock solution (e.g., 10 mM in DMSO)

Phosphate-Buffered Saline (PBS)
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o Multi-well cell culture plates

o Appropriate assay reagents (e.g., MTS reagent for proliferation, Caspase-Glo for apoptosis)
Procedure:

e Seed cells in a multi-well plate at the desired density and allow them to adhere overnight.

e The following day, prepare serial dilutions of the CEP-37440 stock solution in complete cell
culture medium to achieve the desired final concentrations.

o Important: Ensure the final concentration of DMSO in the culture medium is consistent
across all treatments (including the vehicle control) and is non-toxic to the cells (typically <
0.1%).

» Remove the old medium from the cells and replace it with the medium containing the various
concentrations of CEP-37440 or the vehicle control (medium with the same concentration of
DMSO).

 Incubate the cells for the desired experimental duration (e.g., 24, 48, or 72 hours).

o At the end of the incubation period, perform the desired downstream analysis (e.g.,
proliferation assay, western blot for signaling pathway components, etc.).

Signaling Pathways

CEP-37440 exerts its effects by inhibiting the kinase activity of FAK and ALK, thereby
disrupting their downstream signaling cascades.
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Caption: CEP-37440 inhibits FAK and ALK signaling pathways.

Experimental Workflow

The following diagram outlines a general workflow for investigating the effects of CEP-37440.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for CEP-37440].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8055494#how-to-dissolve-cep-37440-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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